Cas no 2351946-44-4 (2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid
• CAS No: 2351946-44-4
• MF: C₁₈H₁₆F₃NO₅
• MW: 383.318555831909
• CID: 5618853
• PubChem ID: 165923696
• Update Time: 2025-06-26

2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2351946-44-4
• EN300-28302070
• 2-{[(benzyloxy)carbonyl]amino}-2-[4-methoxy-3-(trifluoromethyl)phenyl]acetic acid
• 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid

• Inchi： 1S/C18H16F3NO5/c1-26-14-8-7-12(9-13(14)18(19,20)21)15(16(23)24)22-17(25)27-10-11-5-3-2-4-6-11/h2-9,15H,10H2,1H3,(H,22,25)(H,23,24)
• InChI Key： WHNMQJUNLCWODQ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=CC(=C1)C(C(=O)O)NC(=O)OCC1C=CC=CC=1)OC)(F)F

Computed Properties

• Exact Mass: 383.09805710g/mol
• Monoisotopic Mass: 383.09805710g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid

Introduction to 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid (CAS No. 2351946-44-4)

2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid (CAS No. 2351946-44-4) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is characterized by its unique structural features, including a benzyl carbamate group, a methoxy substituent, and a trifluoromethyl group. These functional groups contribute to its diverse chemical properties and biological activities, making it a valuable candidate for various applications in drug discovery and development.

The molecular structure of 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid is composed of a central carboxylic acid moiety, which is crucial for its pharmacological properties. The presence of the benzyl carbamate group imparts stability and solubility, while the methoxy and trifluoromethyl substituents enhance its lipophilicity and metabolic stability. These characteristics make the compound an attractive target for researchers aiming to develop novel therapeutic agents.

Recent studies have highlighted the potential of 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. The compound's ability to modulate key inflammatory pathways, such as the NF-κB signaling cascade, makes it a promising candidate for the treatment of chronic inflammatory diseases.

In addition to its anti-inflammatory effects, 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that the compound can selectively inhibit the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

The pharmacokinetic profile of 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid has been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its high oral bioavailability and low toxicity profile make it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects reported. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid involves a series of well-defined chemical reactions. Key steps include the formation of the benzyl carbamate group through coupling reactions, followed by the introduction of the methoxy and trifluoromethyl substituents via electrophilic aromatic substitution. The final step involves the carboxylation reaction to produce the desired product. These synthetic methods are scalable and can be adapted for large-scale production in industrial settings.

In conclusion, 2-{(benzyloxy)carbonylamino}-2-4-methoxy-3-(trifluoromethyl)phenylacetic acid (CAS No. 2351946-44-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential in treating various diseases and conditions.